Cas no 98534-55-5 (1H-Pyrazole-4-carboxamide,N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)-
• CAS No: 98534-55-5
• MF: C₁₄H₁₄F₃N₃O
• MW: 297.275673389435
• CID: 817336
• PubChem ID: 176764
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)-
• N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-ethyl-1-(4-methylphenyl)-5-(trifluoromethyl)-
• DTXSID20243699
• 98534-55-5
• IAMRZYVWMMCYBT-UHFFFAOYSA-N
• SCHEMBL10364978

• Inchi： 1S/C14H14F3N3O/c1-3-18-13(21)11-8-19-20(12(11)14(15,16)17)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,18,21)
• InChI Key： IAMRZYVWMMCYBT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NCC)=O)C=NN1C1C=CC(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 297.109
• Monoisotopic Mass: 297.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 410.9°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.542